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Compound of Interest

Compound Name: Methyl chloroformate

Cat. No.: B043013

An In-depth Technical Guide to Methyl
Chloroformate

For Researchers, Scientists, and Drug Development Professionals

Methyl chloroformate (MCF), with the chemical formula CICOOCHs3, is a significant reagent in
organic synthesis, primarily utilized for the introduction of the methoxycarbonyl protecting group
and in the preparation of various pharmaceuticals and agrochemicals. This guide provides a
comprehensive overview of its chemical structure, properties, synthesis, and reactivity,
supplemented with detailed experimental protocols and safety information.

Chemical Structure and Identification

Methyl chloroformate is the methyl ester of chloroformic acid. The molecule features a central
carbonyl group bonded to a chlorine atom and a methoxy group.

IUPAC Name: Methyl carbonochloridate[1]

Other Names: Methyl chlorocarbonate, Methoxycarbony! chloride, MCF[2][3][4]

CAS Number: 79-22-1[1][3]

Chemical Formula: C2HsCIO2[3][5][6]
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« SMILES: COC(CI)=0[7]

Physicochemical Properties

Methyl chloroformate is a colorless to pale yellow, oily liquid with a pungent odor.[1][5] It is
highly volatile and flammable. The key physical and chemical properties are summarized in the

table below.
Property Value Reference(s)
Molecular Weight 94.49 g/mol [1][8]
Boiling Point 70-72 °C (158-162 °F; 343-345 (6]
K)
Melting Point -61 °C [51[8]1[9]
Density 1.223 g/mL at 25 °C (1171
Vapor Density 3.26 (vs air) [7]
Vapor Pressure 4.8 psi (20 °C) [7]
Flash Point 10 °C (50 °F) [1]
Refractive Index n20/D 1.387 [7]
Hydrolyzes in water. Miscible
Solubility with ether, benzene, and [1][10][11]

alcohol.

Synthesis of Methyl Chloroformate

The primary industrial method for synthesizing methyl chloroformate is the reaction of
anhydrous methanol with phosgene.[1][12]

Experimental Protocol: Synthesis from Methanol and
Phosgene

This protocol is adapted from established laboratory procedures for the preparation of methyl
chloroformate.[12]
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Materials:

Anhydrous methanol

Phosgene (gas)

Methyl chloroformate (for initiating the reaction)

Calcium chloride (for drying)

Ice-water bath

Equipment:

» Reaction flask equipped with a dropping funnel, a gas inlet tube, and a gas exit tube.
e Separatory funnel

 Distillation apparatus

Procedure:

o Place 10 mL of methyl chloroformate into the reaction flask to act as a solvent and to help
absorb the phosgene.

e Cool the reaction flask to 0 °C using an ice-water bath.
e Bubble chlorine-free phosgene gas through the cooled methyl chloroformate.

» Add approximately one-third of the total required anhydrous methanol from the dropping
funnel to the reaction mixture all at once.

e Continue to bubble phosgene through the mixture. The reaction is exothermic, and the
temperature should be maintained at a low level to prevent the formation of the side-product,
dimethyl carbonate.

e Add the remaining methanol portion-wise as the phosgene is absorbed.
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Once the reaction is complete (indicated by the cessation of phosgene absorption), transfer
the reaction mixture to a separatory funnel containing cold water.

The denser layer of methyl chloroformate will separate. Wash this layer twice with cold
water.

Dry the washed methyl chloroformate over anhydrous calcium chloride.

Purify the product by fractional distillation, collecting the fraction that boils between 69-72 °C.
The expected yield is approximately 70% of the theoretical value.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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